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Compound of Interest

Compound Name: 2-Chloro-3,6-dimethylquinoline

Cat. No.: B1356919

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Chloro-3,6-dimethylquinoline (CAS No. 132118-28-6). Adherence to these procedural
guidelines is critical for ensuring personnel safety, regulatory compliance, and environmental
protection. As a chlorinated heterocyclic compound, 2-Chloro-3,6-dimethylquinoline requires
disposal as hazardous waste.

Immediate Safety and Handling Protocols

Prior to handling, it is imperative to consult the specific Safety Data Sheet (SDS) for 2-Chloro-
3,6-dimethylquinoline. In the absence of a specific SDS, information for structurally similar
compounds, such as 2-chloro-3,7-dimethylquinoline, should be considered, assuming similar
hazard profiles.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron is mandatory.

Respiratory Protection: Use a NIOSH-approved respirator if handling outside of a fume hood
or if dusts are generated.
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Engineering Controls:

» Always handle 2-Chloro-3,6-dimethylquinoline in a well-ventilated area, preferably within a
certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Procedures

The proper disposal of 2-Chloro-3,6-dimethylquinoline is a critical aspect of laboratory safety
and environmental responsibility. Under no circumstances should this chemical be disposed of
down the drain or in regular solid waste.[1]

o Waste Identification and Classification:

o 2-Chloro-3,6-dimethylquinoline is classified as a halogenated organic compound and
must be treated as hazardous waste.

o Waste Segregation:

o Collect all waste containing 2-Chloro-3,6-dimethylquinoline, including contaminated
consumables (e.g., pipette tips, weighing boats, gloves), in a designated and compatible
hazardous waste container.

o Crucially, do not mix halogenated organic waste with non-halogenated organic waste. This
segregation is vital for proper disposal and can impact disposal costs.

o Container Management:

o Use a clearly labeled, leak-proof, and sealable container for waste collection. The
container material should be compatible with chlorinated organic compounds.

o The label must clearly state "Hazardous Waste" and list the full chemical name: "2-
Chloro-3,6-dimethylquinoline”. All other components of the waste mixture should also be
listed with their approximate concentrations.

o Storage of Waste:
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o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area within the laboratory.

o The storage area should be away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for the pickup and proper disposal of the
waste.

o The primary recommended disposal method is controlled incineration at a licensed
chemical destruction plant, often with flue gas scrubbing to neutralize acidic byproducts.[1]

Quantitative Data Summary

Parameter Information Source

Chemical Name 2-Chloro-3,6-dimethylquinoline  Santa Cruz Biotechnology

CAS Number 132118-28-6 Santa Cruz Biotechnology

Molecular Formula C11H10CIN Santa Cruz Biotechnology

Molecular Weight 191.66 g/mol Santa Cruz Biotechnology

Primary Hazard Class Halogenated Organic General Chemical Knowledge
Compound

Recommended Disposal Controlled Incineration [1]

Prohibited Disposal Sewer System, Regular Trash [1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-
Chloro-3,6-dimethylquinoline.
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Disposal Workflow for 2-Chloro-3,6-dimethylquinoline
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Proper Disposal via
Controlled Incineration

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2-Chloro-3,6-dimethylquinoline.
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Disclaimer: This information is intended as a guide for trained laboratory professionals. Always
consult your institution's specific waste disposal protocols and the Safety Data Sheet for any
chemical before handling and disposal. Regulations for hazardous waste disposal may vary by
location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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